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Compound of Interest

Compound Name: Trimethylsulfoxonium

Cat. No.: B8643921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

trimethylsulfoxonium salts, invaluable reagents in modern organic synthesis. This document

details their physical and chemical characteristics, reactivity, and provides established

experimental protocols for their use.

Physical and Chemical Properties
Trimethylsulfoxonium salts are quaternary sulfonium compounds characterized by a central

sulfur atom bonded to three methyl groups and one oxygen atom, bearing a net positive

charge.[1][2] The most common counterions are halides, such as chloride and iodide. These

salts are typically white to off-white or pale yellow crystalline powders.[1][3] They are known to

be hygroscopic and, in the case of the iodide salt, light-sensitive, necessitating storage in a

cool, dry, and dark environment.[1][4]

Quantitative Physical Properties
A summary of the key physical properties of trimethylsulfoxonium chloride and iodide is

presented in Table 1.
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Property
Trimethylsulfoxonium
Chloride

Trimethylsulfoxonium
Iodide

Molecular Formula C₃H₉ClOS[5] C₃H₉IOS[6]

Molecular Weight 128.62 g/mol [5] 220.07 g/mol [6]

Melting Point
226-229 °C (decomposes)[7]

[8]
200 °C[9]

Appearance
White to off-white crystalline

powder[1]

White to light yellow crystalline

powder[3]

Solubility

Sparingly soluble in water and

DMSO, slightly soluble in

methanol.[1][10]

Soluble in water (50 mg/mL),

methanol, and

dimethylformamide.[3]

pKa of α-protons 16-18 (in DMSO)[11]

Not explicitly found, but

expected to be similar to the

chloride salt.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

trimethylsulfoxonium salts.

¹H NMR: In DMSO-d₆, trimethylsulfoxonium iodide typically exhibits a singlet for the nine

equivalent protons of the three methyl groups.[12]

IR Spectroscopy: The infrared spectrum of trimethylsulfoxonium chloride shows

characteristic peaks corresponding to C-H and S=O stretching vibrations.[5]

Mass Spectrometry: The mass spectrum of the trimethylsulfoxonium cation ((CH₃)₃SO⁺)

can be observed, though the parent ion may not always be the most abundant peak

depending on the ionization technique.

Reactivity and the Corey-Chaykovsky Reaction
The primary utility of trimethylsulfoxonium salts in organic synthesis lies in their role as

precursors to dimethyloxosulfonium methylide, a key reagent in the Corey-Chaykovsky
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reaction.[13][14][15]

Formation of Dimethyloxosulfonium Methylide
Treatment of a trimethylsulfoxonium salt with a strong base, such as sodium hydride or

potassium tert-butoxide, results in the deprotonation of one of the methyl groups to form the

highly reactive sulfur ylide, dimethyloxosulfonium methylide.[13][14] The enhanced acidity of

the α-protons (pKa 16-18 in DMSO) facilitates this ylide formation under relatively mild

conditions.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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